(2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate

• IUPAC Name: (2,4-dichloro-1,3-thiazol-5-yl)methyl thiocyanate
• InChI: InChI=1S/C5H2Cl2N2S2/c6-4-3(1-10-2-8)11-5(7)9-4/h1H2
• InChI Key: CHVFYZXSNMGPKA-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(N=C(S1)Cl)Cl)SC#N
• Molecular Formula: C5H2Cl2N2S2
• Molecular Weight: 225.1 g/mol

Description

(2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate, also known as DCTM, is a widely used chemical compound in scientific research and laboratory experiments. It is a colorless, crystalline solid that is soluble in water and organic solvents, making it a versatile compound for use in a variety of applications. DCTM is often used as a reagent in organic synthesis, as well as in biochemical and physiological studies. It is also used in the synthesis of other compounds, such as dyes, drugs, and pesticides.

Scientific Research Applications

(2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate is widely used in scientific research, particularly in biochemical and physiological studies. It is used to study the mechanism of action of enzymes, hormones, and other biological molecules. It is also used to study the effects of drugs and other chemicals on cells and tissues. In addition, this compound is used in the synthesis of other compounds, such as dyes, drugs, and pesticides.

Mechanism of Action

The mechanism of action of (2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate is not fully understood. However, it is believed to act as a reagent, reacting with nucleophiles to form new compounds. It is also believed to act as a catalyst, speeding up the reaction rate of certain biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to act as an inhibitor of certain enzymes, hormones, and other biological molecules. It is also believed to act as an anti-inflammatory, reducing inflammation in cells and tissues.

Advantages and Limitations for Lab Experiments

The main advantage of using (2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate in laboratory experiments is its versatility. It is a colorless, crystalline solid that is soluble in water and organic solvents, making it a useful compound for a variety of applications. Additionally, it is relatively inexpensive and easy to synthesize. However, this compound can be toxic and should be handled with care.

Future Directions

There are a number of potential future directions for (2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate research. These include further study into the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the potential applications of this compound in the synthesis of other compounds, such as dyes, drugs, and pesticides. Finally, further research could be conducted into the potential toxicity of this compound and ways to mitigate its effects.

Synthesis Methods

(2,4-Dichloro-1,3-thiazol-5-yl)methyl thiocyanate is most commonly synthesized using a two-step process. The first step involves the reaction of thiocyanic acid with 2,4-dichlorobenzoyl chloride in the presence of a strong base, such as sodium hydroxide. This reaction produces this compound, as well as sodium chloride. The second step involves the reaction of the this compound with a nucleophile, such as an alcohol or amine, in the presence of a strong acid, such as hydrochloric acid. This reaction produces the desired product, as well as water and sodium chloride.